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Compound of Interest

Compound Name: 3-Hydroxypyridine

Cat. No.: B7722190 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. 3-Hydroxypyridine, a common laboratory chemical, is classified as a hazardous

substance, necessitating strict adherence to disposal protocols. This guide provides essential,

step-by-step instructions for its safe disposal, aligned with standard laboratory safety practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 3-Hydroxypyridine with

appropriate personal protective equipment (PPE). This compound is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Essential PPE includes:

Gloves: Chemically resistant gloves must be inspected prior to use.[4]

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[4]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[3]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.[4][5]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[3][4] Avoid creating dust when handling the solid form of 3-
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Hydroxypyridine.[3][4]

Step-by-Step Disposal Procedure
The disposal of 3-Hydroxypyridine must be managed as hazardous waste. It should never be

disposed of down the drain or in regular trash.[1][2][4]

Waste Collection:

Collect waste 3-Hydroxypyridine, including any contaminated materials (e.g., absorbent

pads from a spill), in a designated and compatible waste container.[6] Polyethylene or

polypropylene containers are often suitable.[3]

The container must be in good condition, free from leaks, and have a secure, screw-type

lid.[7] Makeshift lids like aluminum foil or plastic wrap are not acceptable.[7]

Labeling:

Clearly label the waste container as "Hazardous Waste" and identify the contents,

including "3-Hydroxypyridine" and its approximate concentration and quantity.[8][9]

Include the date when the waste was first added to the container.[8]

Segregation of Waste:

3-Hydroxypyridine is incompatible with strong oxidizing agents, strong acids, strong

bases, finely powdered metals, and acid chlorides.[1][2] It is critical to store waste 3-
Hydroxypyridine separately from these substances to prevent violent reactions.[6][7]

Keep halogenated and non-halogenated solvent wastes in separate containers.[6]

Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.[8]

This area should be at or near the point of generation and under the control of laboratory

personnel.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://datasheets.scbt.com/sc-223545.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1446500546_3-HYDROXYPYRIDINE-CASNO-109-00-2-MSDS.pdf
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13910&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC121851000&productDescription=3-hydroxypyridine-98-thermo-scientific-1&language=en&countryCode=CA
https://www.cdhfinechemical.com/images/product/msds/37_1446500546_3-HYDROXYPYRIDINE-CASNO-109-00-2-MSDS.pdf
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://datasheets.scbt.com/sc-223545.pdf
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13910&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC121851000&productDescription=3-hydroxypyridine-98-thermo-scientific-1&language=en&countryCode=CA
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://www.benchchem.com/product/b7722190?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the storage area is cool, dry, and well-ventilated.[1][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[8][9]

Do not exceed the storage limits for hazardous waste in your satellite accumulation area

(typically 55 gallons for hazardous waste or 1 quart for acutely toxic waste).[7][8]

Hazard Classification and Data
While specific quantitative limits for disposal are determined by local regulations and waste

disposal facilities, the hazard profile of 3-Hydroxypyridine from Safety Data Sheets (SDS)

provides the basis for its classification as hazardous waste.

Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][4]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1][2][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2][4]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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